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Compound of Interest

Compound Name: Prosaptide Tx14(A)

Cat. No.: B13388100

This document provides critical safety and logistical information for the proper handling and
disposal of Prosaptide Tx14(A), a prosaposin-derived peptide used in laboratory research.
The following guidelines are intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Product Identification

e Product Name: Prosaptide Tx14(A)[1]

Synonyms: Prosaposin-derived 14-mer Peptide TX14(A)[2]

CAS Number: 196391-82-9[1][3]

Molecular Formula: CesH110N16026[1][3]

Molecular Weight: 1579.70 g/mol [1]

Hazard Identification

According to available Safety Data Sheets (SDS), Prosaptide Tx14(A) is not classified as a
hazardous substance or mixture under the Globally Harmonized System (GHS)[1][2]. However,
standard precautionary measures for handling chemicals should always be followed[2].

NFPA Ratings (scale 0-4):
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e Health: O
e Fire: 0
e Reactivity: 0[2]

Safe Handling and Personal Protective Equipment (PPE)

While Prosaptide Tx14(A) is not classified as hazardous, adherence to standard laboratory
safety protocols is essential.

o Engineering Controls: Use in a well-ventilated area. Appropriate exhaust ventilation should
be used to avoid dust and aerosol formation[1].

o Personal Protective Equipment:
o Eye/Face Protection: Wear safety glasses or goggles.

o Skin Protection: Wear protective gloves and a lab coat. Although the product is generally
not found to irritate the skin, direct contact should be avoided|[2].

o Respiratory Protection: Not generally required. If dust or aerosols are generated, use
appropriate respiratory protection[2].

» Hygiene Measures: Follow the usual precautionary measures for handling chemicals. Avoid
inhalation, and contact with eyes and skin[1][2].

First Aid Measures

In case of exposure, follow these first-aid guidelines:

» After Inhalation: Move the individual to fresh air. If breathing is difficult, provide
cardiopulmonary resuscitation (CPR). Seek medical attention[1].

o After Skin Contact: Rinse the affected area thoroughly with large amounts of water. Remove
contaminated clothing and shoes. If irritation persists, consult a physician[1].
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o After Eye Contact: Immediately flush eyes with plenty of water for several minutes, removing
contact lenses if present. Seek prompt medical attention[1][2].

o After Swallowing: Wash out the mouth with water. Do NOT induce vomiting. Call a
physician[1].

Spills and Accidental Release
In the event of a spill:

e Avoid breathing vapors, mist, dust, or gas.[1]

o Evacuate personnel to a safe area.[1]

o Prevent further leakage or spillage if safe to do so. Keep the product away from drains and
water courses[1].

o For solid spills: Pick up mechanically[2].

 For liquid spills: Absorb the solution with a finely-powdered liquid-binding material such as
diatomite or universal binders[1].

o Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

e Dispose of contaminated material according to the disposal procedures outlined below.[1]

Storage Procedures

» Storage Temperature: Store at -20°C[3].
¢ Stock Solution Stability:

o -80°C: Up to 6 months[4].

o -20°C: Up to 1 month[4].

» Storage Conditions: Keep in a sealed container, away from moisture[4].
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Disposal Procedures

The disposal of Prosaptide Tx14(A) and its contaminated packaging must be conducted in
accordance with all prevailing country, federal, state, and local regulations[1].

General Guidelines:

» Product Disposal: Dispose of the substance in accordance with institutional and
governmental regulations for non-hazardous chemical waste.

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
product itself, following all applicable regulations[1].

e Environmental Precautions: Do not allow the product to enter sewers or surface and ground
water[2].

Step-by-Step Disposal Protocol:

o Consult Local Regulations: Before beginning any disposal process, consult your institution's
Environmental Health and Safety (EHS) office and review all applicable federal, state, and
local regulations.

o Prepare for Disposal:

o For unused solid material, ensure it is in a clearly labeled, sealed container.

o For solutions, absorb the liquid with an inert material like vermiculite, dry sand, or earth.
e Waste Collection:

o Place the contained solid waste or absorbed liquid waste into a designated chemical
waste container.

o Do not mix with other incompatible waste streams.

o Labeling: Clearly label the waste container with the contents, including the name
"Prosaptide Tx14(A)" and any solvents used.
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» Arrange for Pickup: Contact your institution's EHS or a licensed chemical waste disposal
company to arrange for the collection and disposal of the waste.

Biological Activity and Signaling Pathway

Prosaptide Tx14(A) is a potent agonist for the G-protein coupled receptors GPR37L1 and
GPR37, with ECso values of 5 nM and 7 nM, respectively[3][4]. It stimulates signaling through
pertussis toxin-sensitive G proteins and increases the phosphorylation of ERK1 and ERK2 in
Schwann cells[3][4]. This activity promotes myelin lipid synthesis and enhances cell survival,
making it a neuroprotective and glioprotective factor[3].
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Caption: Prosaptide Tx14(A) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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